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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals working with carbon diselenide (CSe₂). It addresses common challenges

related to its high cost, limited availability, and handling requirements through a series of

frequently asked questions and troubleshooting protocols.

Frequently Asked Questions (FAQs)
Q1: Why is carbon diselenide (CSe₂) so expensive and difficult to source?

A1: The high cost and scarcity of CSe₂ are due to a combination of factors:

Complex Synthesis: Production is hazardous and energy-intensive, often requiring the

reaction of selenium powder with dichloromethane vapor at temperatures around 550°C.[1]

[2] Older methods involved highly toxic precursors like hydrogen selenide.[1]

Inherent Instability: CSe₂ is unstable and decomposes slowly over time, even under cold

storage (approximately 1% per month at -30°C).[1][2] This instability complicates shipping

and long-term storage, contributing to high costs.

Toxicity and Hazards: The compound is moderately toxic, presents a significant inhalation

hazard, and is known for its extremely offensive odor when mixed with air.[1] These

properties necessitate specialized handling, storage, and engineering controls, increasing

overhead costs for suppliers.
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Q2: What are the primary applications of carbon diselenide?

A2: Carbon diselenide is a key precursor in the synthesis of tetraselenafulvalenes (TSF) and

their derivatives.[1][2] These organoselenium compounds are crucial for developing organic

conductors and superconductors, making CSe₂ a valuable reagent in materials science and

electronics research.[1]

Q3: What are the main physical and chemical properties of CSe₂?

A3: CSe₂ is a yellow-orange, oily liquid with a pungent, potent odor.[1] It is a linear, nonpolar

molecule (Se=C=Se), analogous to carbon dioxide and carbon disulfide. It is insoluble in water

but soluble in many organic solvents.[1][3] It is also sensitive to light.[4]

Q4: How should carbon diselenide be stored safely?

A4: Due to its instability, CSe₂ must be stored in a tightly sealed container in a dry, cool, and

well-ventilated area, protected from light.[4][5] To minimize decomposition, storage at low

temperatures (e.g., -30°C) is recommended.[1] Some suppliers offer CSe₂ as a more stable

solution in an appropriate solvent.[4][6]

Troubleshooting Guides
Issue: Difficulty in Procuring CSe₂ due to Low Stock or Long Lead Times

This workflow outlines the decision-making process for acquiring and using high-cost, low-

availability reagents like carbon diselenide. It emphasizes budget evaluation, necessity

assessment, and consideration of alternatives to ensure efficient resource allocation.
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Phase 1: Planning & Assessment

Phase 2: Procurement

Phase 3: Contingency

Need for CSe₂ Identified in Experimental Plan

Is CSe₂ Absolutely Necessary?
Can the research question be answered otherwise?

Evaluate Potential Alternatives
(e.g., CS₂, in-situ generation, other Se sources)

No

Secure Budget Approval
(Acknowledge high cost per gram)

Yes

No suitable
alternative

Re-evaluate Alternatives or
Modify Experimental Scope

Identify & Contact Multiple Suppliers
(Request quotes, purity, lead times)

Evaluate Supplier Options
(Cost vs. Purity vs. Availability)

Place Purchase Order with Best Option
(Plan experiment around lead time) Problem: No Supplier Has Stock

Inquire About Custom Synthesis
(May have high minimum order & cost)

Click to download full resolution via product page

Procurement Workflow for High-Cost Reagents.
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Protocol:

Assess Necessity: Critically evaluate if CSe₂ is indispensable for your synthesis. Could its

more common sulfur analog, carbon disulfide (CS₂), or another selenium source suffice?

Contact Multiple Suppliers: Do not rely on a single source. Reach out to specialty chemical

manufacturers globally to inquire about availability, lead times, purity, and pricing.[3][5][7]

Consider Stabilized Solutions: Some suppliers offer CSe₂ as a solution in solvents like THF

or dioxane.[4] These solutions are often more stable than the neat product and may be more

readily available.[6]

Explore Custom Synthesis: If stock is unavailable, ask suppliers if they offer custom

synthesis services. Be prepared for potentially high costs and minimum order quantities.

Plan Ahead: Given the long lead times, order CSe₂ well in advance of your planned

experiments.

Issue: Managing the High Cost of CSe₂ in Experiments

This workflow provides a systematic approach to handling expensive and unstable reagents in

a laboratory setting. The focus is on minimizing waste through meticulous planning, precise

execution, and careful post-experiment processing.
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1. Pre-Experiment Planning

2. Execution

3. Post-Reaction

Calculate Stoichiometry Precisely
(Avoid using arbitrary excess)

Perform Pilot Study on a Microscale
(Confirm reaction conditions & yield)

Prepare All Other Reagents & Glassware First

Handle CSe₂ in a Fume Hood
with Proper PPE

Use Precise Transfer Techniques
(e.g., gas-tight syringe) to avoid loss

Monitor Reaction Closely
(Use TLC, LC-MS, etc. to determine endpoint)

Quench Reaction Promptly & Safely

Dispose of Waste According to
Institutional Safety Protocols

Experiment Complete

Click to download full resolution via product page

Experimental Workflow for Cost-Effective Use.
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Protocol:

Microscale Reactions: Before committing a large amount of material, perform the reaction on

a microscale to confirm conditions and expected yield.

Precise Calculation: Calculate the required amount of CSe₂ with high precision. Avoid using

a significant excess unless it is proven to be critical for the reaction's success.

Optimize Handling: Use gas-tight syringes for transfers to minimize loss due to CSe₂'s high

vapor pressure.[1] Work in an inert atmosphere if the reaction is sensitive to air or moisture.

Ready Setup: Ensure all other reagents, solvents, and equipment are fully prepared before

opening the CSe₂ container to minimize its exposure time to ambient conditions.

Data & Alternatives
Commercial Availability and Cost Data
The commercial availability of CSe₂ is limited to a few specialty suppliers. The cost is

exceptionally high, as illustrated by the sample pricing below. Prices are subject to change and

vary significantly between suppliers.

Supplier Example Purity Quantity
Estimated Price

(EUR)

Anonymous Specialty

Supplier
+98% (GC-MS) 1 g € 5,984.00

+98% (GC-MS) 5 g € 9,415.00

+99% (GC-MS) 1 g
~€ 7,000.00 (17%

higher)

Data based on

publicly available price

lists and may not

reflect current market

rates.[4]
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Primary Alternative: Carbon Disulfide (CS₂)
For some applications, the sulfur analog, carbon disulfide (CS₂), may be a viable, though

chemically distinct, alternative. It is significantly cheaper and more readily available.

Property Carbon Diselenide (CSe₂) ** Carbon Disulfide (CS₂) **

Molar Mass 169.93 g/mol [3] 76.14 g/mol

Boiling Point 125-126 °C[4] 46.3 °C

Hazards
Moderately toxic, extremely

foul odor, unstable.[1]

Highly flammable, toxic,

reproductive hazard.[8]

Availability
Very limited, specialty

suppliers only.

Widely available from major

chemical suppliers.[9]

Estimated Cost Extremely high (~€6,000/g).[4]
Low (~$70/L for ACS reagent

grade).[9][10]

Primary Use
Precursor to organic

superconductors.[1][2]

Industrial solvent, precursor for

rayon, cellophane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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